Cas no 22741-15-7 (1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-)

1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl- structure
22741-15-7 structure
Product Name:1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-
CAS No:22741-15-7
MF:C10H16O2
MW:168.232843399048
CID:251068
PubChem ID:11137532
Update Time:2025-04-19

1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-
    • 3,3-Dimethyl-1-oxaspiro[3,5]nonan-2-one
    • 3,3-dimethyl-1-oxaspiro[3.5]nonan-2-one
    • 22741-15-7
    • DTXSID90456517
    • 1,1-dimethyl-3-oxaspiro[3.5]nonan-2-one
    • Inchi: 1S/C10H16O2/c1-9(2)8(11)12-10(9)6-4-3-5-7-10/h3-7H2,1-2H3
    • InChI Key: KFHKVNGUXWIEKK-UHFFFAOYSA-N
    • SMILES: O1C(C(C)(C)C21CCCCC2)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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